Pyridine, 4-[3-[(trifluoromethyl)sulfonyl]phenyl]-

• Molecular Formula: C12H8F3NO2S
• Molecular Weight: 287.26 g/mol
• IUPAC Name: 4-[3-(trifluoromethylsulfonyl)phenyl]pyridine
• InChI: InChI=1S/C12H8F3NO2S/c13-12(14,15)19(17,18)11-3-1-2-10(8-11)9-4-6-16-7-5-9/h1-8H
• InChI Key: YASJRXKKKXFQGV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)C(F)(F)F)C2=CC=NC=C2

Description

Pyridine, 4-[3-[(trifluoromethyl)sulfonyl]phenyl]- is a useful research compound. Its molecular formula is C12H8F3NO2S and its molecular weight is 287.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

1-Bromo-3-trifluoromethylsulfonyl benzene (580 mg) and 4-pyridine-boronic acid (275 mg) was dissolved in toluene (5 ml) and abs EtOH (5 ml). To the mixture was then added Na2CO3 (424 mg) and Pd(PPh3)4 (119 mg) under an atmosphere of Argon. The resulting mixture was heated to 90° C. for 18 h. Then CH2Cl2 was added and the organic phase was washed with water and dried (MgSO4), filtered and evaporated to dryness. The residue was then used without any further purification. (MS m/z (rel. intensity, 70 eV) 287 (M+, 33), 218 (22), 154 (bp), 127 (56), 69 (27).